Cas no 57262-26-7 (1-[(2-aminophenyl)methyl]pyrrolidin-2-one)

• Product Name: 1-[(2-aminophenyl)methyl]pyrrolidin-2-one
• CAS No: 57262-26-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 4655309
• Update Time: 2025-08-05

1-[(2-aminophenyl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2-aminophenyl)methyl]pyrrolidin-2-one

• Inchi： 1S/C11H14N2O/c12-10-5-2-1-4-9(10)8-13-7-3-6-11(13)14/h1-2,4-5H,3,6-8,12H2
• InChI Key： GHAXVPOXZNZZDD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2N)CCCC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1-[(2-aminophenyl)methyl]pyrrolidin-2-one

1-[(2-Aminophenyl)methyl]pyrrolidin-2-one: A Comprehensive Overview

1-[(2-Aminophenyl)methyl]pyrrolidin-2-one, also known by its CAS registry number CAS No. 57262-26-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinones, which are five-membered lactams with a ketone group. The presence of the amino group on the phenyl ring introduces unique chemical properties, making it a valuable molecule for various applications.

The structure of 1-[(2-Aminophenyl)methyl]pyrrolidin-2-one consists of a pyrrolidinone ring fused with a phenyl group substituted with an amino group at the 2-position. This substitution pattern imparts distinct electronic and steric properties, which are crucial for its reactivity and biological activity. Recent studies have highlighted its potential as a building block in drug discovery, particularly in the development of bioactive molecules with specific targeting capabilities.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of complex molecules. Researchers have utilized CAS No. 57262-26-7 to construct bioactive agents with potential anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for therapeutic development.

In addition to its role in drug discovery, 1-[(2-Aminophenyl)methyl]pyrrolidin-2-one has also found applications in materials science. Its ability to form stable amide bonds makes it an ideal candidate for polymer synthesis and modification. Recent advancements in green chemistry have further enhanced its utility by employing this compound in the development of biodegradable polymers, which are increasingly sought after in sustainable materials research.

The synthesis of CAS No. 57262-26-7 typically involves multi-step reactions, often incorporating strategies such as Suzuki coupling or Michael addition to achieve high yields and purity. These methods have been optimized through recent research efforts, enabling more efficient production processes that align with industrial standards.

From a biological standpoint, the compound's interaction with cellular components has been extensively studied. Preclinical studies have shown that it exhibits selective binding to certain proteins, making it a valuable tool for studying molecular recognition processes. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for exploring its role in disease mechanisms.

In conclusion, 1-[(2-Aminophenyl)methyl]pyrrolidin-2-one, identified by its CAS number CAS No. 57262-26-7, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activity position it as a key molecule for future research and development efforts.